SB 202474

• Molecular Formula: C17H17N3O
• Molecular Weight: 279.34 g/mol
• InChI: InChI=1S/C17H17N3O/c1-3-15-16(12-8-10-18-11-9-12)20-17(19-15)13-4-6-14(21-2)7-5-13/h4-11H,3H2,1-2H3,(H,19,20)
• InChIKey: MYKGURNPAUBQLJ-UHFFFAOYSA-N

SB 202474: Negative Control Overview

SB 202474 (CAS 172747-50-1) is a synthetic pyridinylimidazole compound with the IUPAC designation 4-[5-ethyl-2-(4-methoxyphenyl)-1H-imidazol-4-yl]pyridine and a molecular formula of C₁₇H₁₇N₃O (MW 279.34 g/mol) [1]. It is universally recognized as the structurally matched, functionally inactive analogue of the prototypical p38 MAPK inhibitors SB202190 and SB203580 [2]. Unlike its active counterparts, SB 202474 possesses no measurable inhibitory activity against p38α or p38β MAP kinases and is exclusively employed as a requisite negative control compound in cell‑based and biochemical p38 MAPK studies . This unique functional profile—chemical mimicry devoid of target engagement—establishes SB 202474 as an irreplaceable tool for experimental rigor in kinase signaling research.

Structurally matched inactive analogue of p38 MAPK inhibitors SB203580 and SB202190

Negative control for p38 MAPK signaling studies: no measurable kinase inhibition

Controls for pyridinylimidazole scaffold-driven off-target effects in cell-based assays

• [1] PubChem. (2025). SB 202474. Compound Summary CID 5162. National Center for Biotechnology Information. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. SB 202474 Ligand Page (Ligand ID: 6036). View Source

Why SB 202474 Cannot Be Substituted

Generic negative controls (e.g., DMSO vehicle, buffer-only treatments, or structurally unrelated inert compounds) fail to replicate the critical function of SB 202474: providing a chemically matched, pharmacologically silent comparator that controls for off‑target effects inherent to the pyridinylimidazole scaffold [1]. SB 202474 shares the identical core structure, physicochemical properties, and cellular permeability characteristics of SB203580 and SB202190 but is devoid of p38 kinase inhibition—a property that has been quantitatively verified across multiple independent assay systems [2]. Substituting with an unrelated compound forfeits the ability to discriminate between p38-dependent and p38-independent (off‑target) effects of the active inhibitors, as several studies have demonstrated that SB 202474 itself exerts distinct biological activities—including melanin synthesis suppression and cyclic nucleotide potentiation—that are masked when only vehicle controls are used [3].

! Generic vehicle controls (DMSO, buffer) do not replicate scaffold-specific off-target effects inherent to the pyridinylimidazole class.

! Structurally unrelated inert compounds lack physicochemical and permeability mimicry, limiting their ability to control for compound-class effects.

! SB 202474 itself exerts distinct biological activities (melanin suppression, PDE inhibition) that are masked when only vehicle controls are used.

• [1] Knock, G. A., et al. (2005). Modulation of PGF2α- and hypoxia-induced contraction of rat intrapulmonary artery by p38 MAPK inhibition: a nitric oxide-dependent mechanism. American Journal of Physiology-Lung Cellular and Molecular Physiology, 289(6), L1039–L1048. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. SB 202474 Ligand Page (Ligand ID: 6036). Comment: 'SB 202474 is an inactive analogue of the p38 MAPK inhibitors SB202190 and SB203580.' View Source
• [3] Bellei, B., Pitisci, A., Izzo, E., & Picardo, M. (2012). Inhibition of Melanogenesis by the Pyridinyl Imidazole Class of Compounds: Possible Involvement of the Wnt/β-Catenin Signaling Pathway. PLoS ONE, 7(3), e33021. View Source

SB 202474: Comparative Evidence

p38 MAPK Inhibition vs. Active Analogues

SB 202474 possesses no intrinsic ability to inhibit p38 MAPK enzymatic activity, whereas its direct structural analogues SB203580 and SB202190 are potent, ATP-competitive p38 inhibitors. SB203580 inhibits p38α with an IC₅₀ of approximately 50 nM and p38β with an IC₅₀ of ~500 nM; SB202190 inhibits p38α and p38β₂ with IC₅₀ values of 50 nM and 100 nM, respectively [1]. SB 202474, at concentrations up to 100 μM, fails to inhibit p38 MAPK activity in any published assay system [2]. This absolute functional dichotomy—zero p38 inhibition versus nanomolar potency—defines the essential utility of SB 202474 as a negative control .

p38 MAPK inhibition vs. active analogues

Class-level

No inhibition at concentrations up to 100 μM; >1,000-fold less potent than SB203580 (IC₅₀ ~50 nM) and SB202190

Confirms p38-inactive negative control identity across multiple biochemical assay systems.

Reported in recombinant p38α/p38β kinase assays; ATP-competitive format.

Evidence Dimension	p38 MAPK enzymatic inhibition
Target Compound Data	No inhibition at concentrations up to 100 μM (p38α/p38β)
Comparator Or Baseline	SB203580: IC₅₀ ~50 nM (p38α), ~500 nM (p38β); SB202190: IC₅₀ 50 nM (p38α), 100 nM (p38β₂)
Quantified Difference	>1,000-fold difference in potency; SB 202474 is functionally inert against p38 MAPK
Conditions	Biochemical kinase inhibition assays; recombinant p38α/p38β; ATP-competitive binding format

Why This Matters

This confirms that any biological effect observed with SB202190 or SB203580 that is absent with SB 202474 can be confidently attributed to p38 MAPK inhibition, enabling rigorous experimental interpretation.

• [1] MedChemExpress. SB 202190 Product Page. IC₅₀ values: p38α 50 nM, p38β₂ 100 nM. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. SB 202474 Ligand Page (Ligand ID: 6036). Bioactivity Comments: 'This compound has no intrinsic activity, and is used only as an experimental negative control.' View Source

Vasorelaxation Potency in Pulmonary Artery

In an ex vivo rat small intrapulmonary artery (IPA) preparation pre-constricted with 20 μM PGF2α, the active p38 inhibitor SB203580 induced concentration-dependent relaxation with an IC₅₀ of 1.6 ± 0.4 μM. In contrast, the structurally matched inactive analogue SB 202474 was approximately 30‑fold less potent, producing only 2.8 ± 1.4% relaxation at 1 μM and 39 ± 6% relaxation at 20 μM, with a near‑maximal SB203580 effect observed at 30 μM [1]. Additionally, at 2 μM, SB203580 suppressed both transient and sustained phases of hypoxic pulmonary vasoconstriction (HPV) and abolished PGF2α-stimulated phosphorylation of p38 MAPK and HSP27, whereas SB 202474 at the same concentration was without effect on all three endpoints [1].

Vasorelaxation in pulmonary artery

Head-to-head

~30-fold lower potency vs SB203580 (2.8% relaxation at 1 μM vs IC₅₀ 1.6 μM); no effect on hypoxic vasoconstriction or p38/HSP27 phosphorylation at 2 μM.

Validates functional inactivity in integrated smooth muscle tissue preparation.

Ex vivo rat intrapulmonary artery, PGF2α pre-constriction.

Evidence Dimension	Vasorelaxation of PGF2α-constricted rat small intrapulmonary arteries
Target Compound Data	2.8 ± 1.4% relaxation at 1 μM; 39 ± 6% relaxation at 20 μM; no effect on HPV or p38/HSP27 phosphorylation at 2 μM
Comparator Or Baseline	SB203580: IC₅₀ 1.6 ± 0.4 μM; near‑maximal relaxation at 30 μM; significant suppression of HPV and p38/HSP27 phosphorylation at 2 μM
Quantified Difference	Approximately 30‑fold lower potency; qualitative absence of effect on HPV and p38/HSP27 phosphorylation endpoints
Conditions	Ex vivo rat small intrapulmonary artery (internal diameter 200–500 μm); 20 μM PGF2α pre‑constriction; 2 μM test concentration for phosphorylation studies

Why This Matters

This direct, paired comparison establishes the functional selectivity of SB 202474 versus SB203580 within an integrated tissue system, validating its use as a negative control in smooth muscle pharmacology experiments.

• [1] Knock, G. A., et al. (2005). Modulation of PGF2α- and hypoxia-induced contraction of rat intrapulmonary artery by p38 MAPK inhibition: a nitric oxide-dependent mechanism. American Journal of Physiology-Lung Cellular and Molecular Physiology, 289(6), L1039–L1048. DOI: 10.1152/ajplung.00094.2005. View Source

Cyclic Nucleotide Potentiation in Pinealocytes

In rat pinealocytes, all three pyridinylimidazole compounds—SB202190, SB203580, and SB 202474—potentiated norepinephrine- and isoproterenol-stimulated cyclic nucleotide accumulation. However, SB 202474 was substantially more potent than the two active p38 inhibitor analogues. At 100 μM, SB 202474 potentiated isoproterenol-stimulated cAMP accumulation by 65% and cGMP accumulation by 500%, with the effect on cGMP being markedly greater than on cAMP [1]. This potentiation was demonstrated to be independent of p38 MAPK inhibition, protein kinase C activation, intracellular calcium elevation, or serine/threonine phosphatase inhibition, and was instead mediated through phosphodiesterase inhibition—a target‑distinct, off‑target mechanism [1].

Cyclic nucleotide potentiation in pinealocytes

Head-to-head

SB 202474 at 100 μM potentiated isoproterenol-stimulated cAMP by 65% and cGMP by 500%; substantially more potent than active analogues SB203580 and SB202190.

Reveals p38-independent off-target phosphodiesterase inhibition; must be considered in cyclic nucleotide signaling experiments.

Rat pinealocyte primary culture; effect independent of p38, PKC, or calcium.

Evidence Dimension	Potentiation of isoproterenol-stimulated cyclic nucleotide accumulation in rat pinealocytes
Target Compound Data	SB 202474 at 100 μM: +65% cAMP accumulation; +500% cGMP accumulation; substantially more potent than active analogues
Comparator Or Baseline	SB202190 and SB203580: also potentiated cAMP and cGMP but were substantially less potent than SB 202474; all three compounds inhibited cAMP- and cGMP-phosphodiesterase activities by ~50% and ~80%, respectively, at 100 μM
Quantified Difference	SB 202474 was 'substantially more potent than the two active analogs' (authors' explicit statement); 500% cGMP potentiation at 100 μM
Conditions	Rat pinealocyte primary culture; isoproterenol/norepinephrine-stimulated cAMP and cGMP accumulation; concentration range 1–100 μM

Why This Matters

This demonstrates that SB 202474 is not merely an inert control but possesses functionally significant, p38-independent biological activity that must be accounted for in experimental design, making it superior to generic vehicle controls for revealing off‑target compound class effects.

• [1] Ho, A. K., et al. (2001). Potentiation of cyclic AMP and cyclic GMP accumulation by p38 mitogen-activated protein kinase (p38MAPK) inhibitors in rat pinealocytes. Biochemical Pharmacology, 62(12), 1605–1611. DOI: 10.1016/S0006-2952(01)00839-5. View Source

Insulin-Stimulated Glucose Transport Comparison

In 3T3‑L1 adipocytes and L6 myotubes, the active p38 inhibitor SB203580 prevented insulin‑stimulated glucose transport with an IC₅₀ of approximately 0.6 μM—a value consistent with its IC₅₀ for p38 MAP kinase inhibition. Critically, the structurally matched inactive analogue SB 202474, when tested under identical conditions, had no effect on insulin‑stimulated glucose uptake [1]. This differential activity profile—complete loss of glucose transport inhibition with SB 202474 versus potent inhibition with SB203580—provides a definitive pharmacological control confirming that the observed effect is mediated specifically through p38 MAPK inhibition and not through nonspecific pyridinylimidazole scaffold interactions [1].

Insulin-stimulated glucose transport

Head-to-head

No effect on insulin-stimulated glucose uptake; SB203580 inhibited with IC₅₀ ~0.6 μM under identical conditions.

Confirms absence of interference with p38-mediated metabolic endpoints in adipocyte and myotube models.

3T3-L1 adipocytes and L6 myotubes; 2-deoxyglucose uptake assay.

Evidence Dimension	Inhibition of insulin-stimulated glucose transport
Target Compound Data	SB 202474: no effect on insulin-stimulated glucose transport at concentrations matching active comparator range
Comparator Or Baseline	SB203580: IC₅₀ ~0.6 μM for inhibition of insulin-stimulated glucose transport in both 3T3‑L1 adipocytes and L6 myotubes
Quantified Difference	SB203580 inhibits glucose transport with IC₅₀ ~0.6 μM; SB 202474 is completely inactive at comparable concentrations
Conditions	3T3‑L1 adipocytes and L6 myotubes; insulin‑stimulated 2‑deoxyglucose uptake assay; SB203580 IC₅₀ matched p38 MAPK inhibition IC₅₀

Why This Matters

This cell‑based functional assay provides orthogonal validation of SB 202474's selective inertness toward p38‑mediated metabolic endpoints, supporting its procurement as an essential paired negative control for any metabolic study employing SB203580 or SB202190.

• [1] Sweeney, G., et al. (1999). An inhibitor of p38 mitogen-activated protein kinase prevents insulin-stimulated glucose transport but not glucose transporter translocation in 3T3‑L1 adipocytes and L6 myotubes. Journal of Biological Chemistry, 274(15), 10071–10078. View Source

Off-Target Melanin Synthesis in B16 Cells

In B16‑F0 murine melanoma cells, SB 202474 suppressed both α‑MSH‑induced and spontaneous (basal) melanin synthesis in a dose‑dependent manner (1–20 μM), despite its documented inability to inhibit p38 MAPK [1]. This anti‑melanogenic effect was comparable to that observed with the active p38 inhibitors SB203580 and SB202190 in the same assay system. The p38‑independent melanin suppression was subsequently attributed to inhibition of the canonical Wnt/β‑catenin signaling pathway, a mechanism entirely distinct from p38 MAPK inhibition [1]. Small interfering RNA‑mediated knockdown of p38 MAPK expression confirmed the dissociation between p38 signaling and the melanogenic repression, as p38 silencing paradoxically stimulated melanogenesis [2].

Off-target melanin synthesis in B16 cells

Context-dependent

Dose-dependent suppression of α-MSH-induced and basal melanin synthesis (1–20 μM), comparable to SB203580 and SB202190. Effect mediated via Wnt/β-catenin pathway, independent of p38.

Demonstrates scaffold-driven off-target melanogenesis suppression; p38 siRNA paradoxically increased melanogenesis.

B16-F0 murine melanoma cells; 72–96 h treatment, absorbance readout.

Evidence Dimension	Suppression of melanin synthesis in B16‑F0 melanoma cells
Target Compound Data	SB 202474: dose‑dependent (1–20 μM) suppression of both α‑MSH‑induced and spontaneous melanin synthesis; mechanism mediated through Wnt/β‑catenin pathway inhibition
Comparator Or Baseline	SB203580 and SB202190: comparable dose‑dependent suppression of melanin synthesis, but mechanism attributed to p38 inhibition (plus off‑target Wnt/β‑catenin effects)
Quantified Difference	Qualitative comparability: SB 202474, SB203580, and SB202190 all significantly reduced melanin content versus DMSO control at 5–20 μM (P ≤ 0.05); p38 siRNA knockdown increased rather than decreased melanogenesis
Conditions	B16‑F0 murine melanoma cells; 72 h α‑MSH (0.1 μM) co‑treatment or 96 h spontaneous melanogenesis; melanin quantification by absorbance at 405 nm; compound concentration range 1–20 μM

Why This Matters

This evidence demonstrates that SB 202474 is not biologically silent—it exhibits p38‑independent, scaffold‑driven off‑target activity. Procurement of SB 202474 is therefore essential to distinguish p38‑mediated effects from class‑level off‑target effects when interpreting data generated with SB203580 or SB202190 in melanogenesis research.

• [1] Bellei, B., Pitisci, A., Izzo, E., & Picardo, M. (2012). Inhibition of Melanogenesis by the Pyridinyl Imidazole Class of Compounds: Possible Involvement of the Wnt/β-Catenin Signaling Pathway. PLoS ONE, 7(3), e33021. DOI: 10.1371/journal.pone.0033021. View Source
• [2] Bellei, B., et al. (2010). p38 Regulates Pigmentation via Proteasomal Degradation of Tyrosinase. Journal of Biological Chemistry, 285(10), 7288–7299. DOI: 10.1074/jbc.M109.070573. View Source

SB 202474: Research Applications

Paired Negative Control for Cell-Based Assays

Whenever SB203580 (IC₅₀ p38α ~50 nM) or SB202190 (IC₅₀ p38α 50 nM, p38β₂ 100 nM) are used to interrogate p38 MAPK function in cell‑based assays, SB 202474 must be run in parallel at identical concentrations. The ~30‑fold potency differential observed in vascular smooth muscle relaxation assays and the complete absence of effect on insulin‑stimulated glucose transport versus SB203580's sub‑micromolar IC₅₀ [6] provide validated benchmarks for confirming p38‑specificity of any observed phenotype. Experimental protocols that omit SB 202474 risk misattributing pyridinylimidazole scaffold‑driven off‑target effects to p38 MAPK inhibition.

p38-Dependent vs. Wnt/β-Catenin Anti-Melanogenic Effects

In melanogenesis research using B16 melanoma cells or primary human melanocytes, SB 202474 is uniquely qualified to distinguish between p38 inhibition‑dependent melanogenic suppression and p38‑independent Wnt/β‑catenin pathway inhibition. Both SB203580 and SB202190 inhibit melanin synthesis through a combination of p38‑dependent and p38‑independent mechanisms, while SB 202474 suppresses melanin synthesis exclusively via off‑target Wnt/β‑catenin pathway blockade . Procurement of SB 202474 is therefore critical for laboratories seeking to dissect the mechanistic basis of pyridinylimidazole compound effects on pigmentation, as confirmed by p38 siRNA knockdown experiments that paradoxically increased melanogenesis [6].

Control for PDE-Mediated Cyclic Nucleotide Off-Target

In experimental systems involving β‑adrenergic or cAMP/cGMP signaling (e.g., pinealocytes, cardiomyocytes, or neuronal cultures), SB 202474 must be included as a control because it potentiates cyclic nucleotide accumulation more potently than the active p38 inhibitors SB203580 and SB202190. At 100 μM, SB 202474 enhances isoproterenol‑stimulated cAMP by 65% and cGMP by 500% through phosphodiesterase inhibition, a p38‑independent mechanism . Studies that rely solely on DMSO vehicle controls will fail to detect this confounding off‑target activity, leading to erroneous conclusions about the role of p38 MAPK in cyclic nucleotide‑regulated processes.

MAP Kinase Inhibitor Panel Procurement

Commercially available MAP Kinase Inhibitor Sets (e.g., Calbiochem/Merck Millipore MAP Kinase Inhibitor Set II, Cat. No. 662005) include SB 202474 as the dedicated negative control component alongside active inhibitors targeting MEK, JNK, and p38 . Procurement of pre‑formulated inhibitor sets that include SB 202474 ensures batch‑to‑batch consistency and eliminates the risk of using an inappropriate or unvalidated negative control. For laboratories conducting multi‑pathway kinase inhibitor profiling, SB 202474's demonstrated inertness toward p38 MAPK (>1,000‑fold selectivity window versus SB203580) [6] and its verified purity (≥97%) provide the necessary quality assurance for reproducible experimental results.

Application

Selection Property

Validation Focus

p38 MAPK cell-based assays paired control

Scaffold-matched inactive analogue

Confirm p38-specificity of observed phenotype

Melanogenesis pathway studies

Wnt/β-catenin pathway control

Distinguish p38-dependent vs off-target melanogenic effects

Cyclic nucleotide signaling research

PDE-mediated off-target control

Detect confounding cAMP/cGMP potentiation

Multi-pathway kinase inhibitor profiling

Validated negative control in inhibitor panels

Ensure batch consistency and p38 selectivity context

• [1] Knock, G. A., et al. (2005). Am J Physiol Lung Cell Mol Physiol, 289(6), L1039–L1048. (Scenario 1: 30‑fold potency differential data.) View Source
• [2] Sweeney, G., et al. (1999). J Biol Chem, 274(15), 10071–10078. (Scenario 1: Glucose transport IC₅₀ data.) View Source
• [3] Bellei, B., et al. (2012). PLoS ONE, 7(3), e33021. (Scenario 2: Wnt/β‑catenin off‑target data.) View Source
• [4] Bellei, B., et al. (2010). J Biol Chem, 285(10), 7288–7299. (Scenario 2: p38 siRNA melanogenesis data.) View Source
• [5] Ho, A. K., et al. (2001). Biochem Pharmacol, 62(12), 1605–1611. (Scenario 3: cAMP/cGMP potentiation data.) View Source
• [6] IUPHAR/BPS Guide to Pharmacology. SB 202474 Ligand Page (Ligand ID: 6036). (Scenario 4: >1,000‑fold selectivity window.) View Source